Cas no 5409-65-4 ( )
structure
Product Name:
CAS No:5409-65-4
MF:C18H22ClNO
MW:303.826384067535
CID:939657
PubChem ID:12952340
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 1-naphthalen-2-yl-3-piperidin-1-ylpropan-1-one,hydrochloride
- 1-[2]Naphthyl-3-piperidino-propan-1-on, Hydrochlorid
- 1-[2]naphthyl-3-piperidino-propan-1-one, hydrochloride
- 1-naphthalen-2-yl-3-piperidin-1-ylpropan-1-one
- AGN-PC-00K8AQ
- hydrochloride
- NSC12504
- DTXSID60513782
- BDBM50467321
- 5409-65-4
- 1-(Naphthalen-2-yl)-3-(piperidin-1-yl)propan-1-one--hydrogen chloride (1/1)
- CHEMBL4289910
- NSC-12504
-
-
- Inchi: 1S/C18H21NO.ClH/c20-18(10-13-19-11-4-1-5-12-19)17-9-8-15-6-2-3-7-16(15)14-17;/h2-3,6-9,14H,1,4-5,10-13H2;1H
- InChI Key: WZCSSSYQDOHEJD-UHFFFAOYSA-N
- SMILES: Cl.O=C(C1C=CC2C=CC=CC=2C=1)CCN1CCCCC1
Computed Properties
- Exact Mass: 267.16243
- Monoisotopic Mass: 303.139
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 321
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.3A^2
Experimental Properties
- Density: 1.09
- Boiling Point: 437.5°C at 760 mmHg
- Flash Point: 170.5°C
- Refractive Index: 1.595
- PSA: 20.31
- LogP: 4.63840
Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
5409-65-4 ( ) Related Products
- 73-63-2(3-Piperidinopropiophenone)
- 94-38-2(3-(Diethylamino)-1-phenylpropan-1-one)
- 18841-58-2(1-Propanone,1-(4-octylphenyl)-3-(1-piperidinyl)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent